Cas no 124500-38-5 (1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one)

• Product Name: 1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one
• CAS No: 124500-38-5
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 6214917
• PubChem ID: 81252512
• Update Time: 2025-06-08

1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one
• AKOS019824146
• 1-(3,5-dichloro-4-hydroxyphenyl)-2-methyl-1-propanone
• 124500-38-5
• DTXSID301214833
• EN300-1276876

• Inchi： 1S/C10H10Cl2O2/c1-5(2)9(13)6-3-7(11)10(14)8(12)4-6/h3-5,14H,1-2H3
• InChI Key： VCLKIARGMFBWGJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(C(C)C)=O)Cl)O

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one

Chemical Profile of 1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one (CAS No. 124500-38-5)

1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one, identified by its Chemical Abstracts Service (CAS) number 124500-38-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenolic core substituted with chloro and hydroxyl groups, combined with an isobutyl ketone moiety, exhibits a structural framework that lends itself to diverse chemical reactivity and potential biological activity. The precise arrangement of these functional groups makes it a valuable intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and anti-inflammatory pathways.

The structural features of 1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one are well-suited for further derivatization, enabling the exploration of its pharmacological profile through structural modifications. The presence of both electron-withdrawing chloro substituents and an electron-donating hydroxyl group creates a balance that can influence the compound's solubility, metabolic stability, and interaction with biological targets. Such structural motifs are frequently employed in medicinal chemistry to modulate binding affinity and selectivity.

In recent years, there has been growing interest in phenolic derivatives for their potential therapeutic applications. Studies have highlighted the role of substituted phenols in modulating enzyme activity and receptor binding, particularly in contexts related to neurodegenerative diseases and chronic inflammatory conditions. The compound 1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one aligns with this trend, as its scaffold can be engineered to interact with specific biological pathways. For instance, modifications at the ketone group or the aromatic ring may enhance binding to targets such as kinases or transcription factors.

One of the most compelling aspects of this compound is its versatility as a synthetic building block. The 3,5-dichloro-4-hydroxyphenyl moiety provides a robust platform for further functionalization through cross-coupling reactions, oxidation-reduction processes, or nucleophilic substitutions. These transformations allow chemists to introduce additional substituents that could fine-tune the compound's pharmacokinetic properties or enhance its interaction with specific biological targets. Such synthetic flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are key to identifying lead compounds.

The isobutyl ketone component of 1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one also contributes to its chemical diversity. Ketones are well-known for their ability to participate in various organic transformations, including condensation reactions, Michael additions, and enamine formations. These reactions can be leveraged to create more complex molecular architectures or to introduce additional functional groups that might improve the compound's biological activity. Moreover, ketones often serve as probes for understanding enzyme mechanisms and substrate recognition.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one. Molecular modeling techniques allow researchers to predict how modifications to this scaffold might affect its binding affinity and selectivity for specific targets. By integrating experimental data with computational insights, scientists can design more efficient synthetic routes and optimize lead compounds faster than traditional methods alone would permit. This synergy between experimental chemistry and computational modeling is transforming drug discovery into a more data-driven enterprise.

The pharmaceutical industry has long recognized the importance of intermediates like 1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one in developing novel therapeutics. Their role as versatile building blocks enables the rapid assembly of libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) technologies have become increasingly sophisticated, allowing researchers to evaluate thousands of compounds for their potential efficacy against disease-related targets. The ability to synthesize such intermediates efficiently is therefore critical for maintaining a competitive edge in drug development.

In addition to their use as synthetic precursors, compounds like 1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one have been explored for their potential role in probe development. Probes are molecules designed to interact with specific biological systems or pathways in a controlled manner, providing insights into disease mechanisms or serving as tools for therapeutic intervention. The structural features of this compound make it an attractive candidate for designing probes that can modulate neural signaling or inflammatory responses.

The safety and regulatory considerations associated with 1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one are also important factors in its application within pharmaceutical research. While not classified as hazardous under standard definitions, proper handling protocols should always be followed to ensure worker safety and environmental protection. Regulatory agencies require thorough characterization of such compounds before they can be used in clinical settings or commercialized products. This includes assessing their stability under various conditions and evaluating any potential toxicity profiles.

Future research directions may focus on expanding the chemical space accessible through derivatives of 1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one. Advances in synthetic methodologies will continue to enable more complex modifications without compromising yield or purity. Additionally, interdisciplinary approaches combining organic chemistry with biology and computer science will likely accelerate the discovery process by providing deeper insights into structure-function relationships.

In conclusion,1-(3,5-dichloro-4-hydroxyphenyl)-2-methylpropan-1-one (CAS No. 124500-38-5) represents a promising scaffold for pharmaceutical innovation due to its structural versatility and potential biological relevance. Its utility as an intermediate in synthetic chemistry makes it a valuable asset for drug discovery efforts targeting neurological disorders and inflammatory diseases among others。 As research continues，this compound will undoubtedly play an important role in advancing our understanding of disease mechanisms while providing new opportunities for therapeutic intervention。